Cas no 383388-91-8 (3-(butylamino)-2-methyl-2-cyclopenten-1-one)

• Product Name: 3-(butylamino)-2-methyl-2-cyclopenten-1-one
• CAS No: 383388-91-8
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 923395
• PubChem ID: 45076030
• Update Time: 2025-04-19

3-(butylamino)-2-methyl-2-cyclopenten-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(butylamino)-2-methyl-2-cyclopenten-1-one
• DB-281437
• 2-CYCLOPENTEN-1-ONE, 3-(BUTYLAMINO)-2-METHYL-
• 383388-91-8

• Inchi： 1S/C10H17NO/c1-3-4-7-11-9-5-6-10(12)8(9)2/h11H,3-7H2,1-2H3
• InChI Key： KVXUQOWNZUGWEC-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(CC1)NCCCC

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų